BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-(2,3-Epoxypropyl)phthalimide: A Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(2,3-Epoxypropyl)phthalimide

Cat. No.: B140011

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
(2,3-Epoxypropyl)phthalimide (CAS No. 5455-98-1), a key intermediate in pharmaceutical
and polymer synthesis. Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the environment.

Hazard Identification and Classification

N-(2,3-Epoxypropyl)phthalimide is classified as a hazardous chemical. The primary hazards
are serious eye damage, potential skin sensitization, and suspected genetic defects.[1][2]

GHS Classification
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GHS Pictograms

The following pictograms are associated with N-(2,3-Epoxypropyl)phthalimide:

e Corrosion (GHSO05): Indicating the risk of serious eye damage.[4][5][6]

o Health Hazard (GHSO08): Highlighting the potential for germ cell mutagenicity.

o Exclamation Mark (GHS07): Warning of skin sensitization and irritation.

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.
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Property Value

Molecular Formula C11HoNOs[7][8][9]

Molecular Weight 203.19 g/mol [7][8]1[9]

Appearance White to off-white solid/powder.[10][11]
Melting Point 92 - 98 °C[12][13]

Boiling Point 341.49 °C (estimated)[12]

Insoluble in water.[13] Soluble in Chloroform

Solubility

and Ethyl Acetate.[14]
Vapor Pressure 5.38E-05 mmHg at 25°C[14]
Flash Point Not available.[3][12]

Toxicological Information

N-(2,3-Epoxypropyl)phthalimide has been shown to cause adverse health effects in
toxicological studies.

: Toxici

Route of Exposure Species Value
Oral Rat LD50: 4700 mg/kg[12]
Inhalation Rat LCLo: 4400 mg/m3/4h[10]

Irritation and Sensitization

o Eye Irritation: Causes serious and potentially irreversible eye damage.[10][15] Studies on
rabbits have shown it to be a moderate to severe irritant.[10][16]

» Skin Irritation: Causes skin irritation.[3] Rabbit studies indicate it is a slight irritant.[10][16]

o Skin Sensitization: May cause an allergic skin reaction.[1][2] However, a study in guinea pigs
did not induce a sensitization reaction.[10][16]

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.calpaclab.com/viton-chemical-compatibility-chart/
https://blog.darwin-microfluidics.com/viton-chemical-compatibility-chart/
https://www.scbt.com/p/s-n-2-3-epoxypropyl-phthalimide-161596-47-0
https://www.calpaclab.com/viton-chemical-compatibility-chart/
https://blog.darwin-microfluidics.com/viton-chemical-compatibility-chart/
https://www.scbt.com/p/s-n-2-3-epoxypropyl-phthalimide-161596-47-0
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15587~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:17:33~~N-(3-Bromopropyl
https://www.haz-map.com/Agents/6705
https://www.chemicalbook.com/msds/n-2-3-epoxypropyl-phthalimide.htm
https://www.chembk.com/en/chem/N-(2,3-Epoxypropyl)-Phthalimid
https://www.chemicalbook.com/msds/n-2-3-epoxypropyl-phthalimide.htm
https://www.chembk.com/en/chem/N-(2,3-Epoxypropyl)-Phthalimid
https://www.fishersci.com/content/dam/fssite/north-america/us/documents/brands/h/hourglass-international/handpro-nitrile-gloves-chemical-resistance-chart.pdf.coredownload.pdf
https://www.fishersci.com/content/dam/fssite/north-america/us/documents/brands/h/hourglass-international/handpro-nitrile-gloves-chemical-resistance-chart.pdf.coredownload.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.chemicalbook.com/msds/n-2-3-epoxypropyl-phthalimide.htm
https://www.benchchem.com/product/b140011?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-2-3-epoxypropyl-phthalimide.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15587~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:17:33~~N-(3-Bromopropyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15587~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:17:33~~N-(3-Bromopropyl
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15587~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:17:33~~N-(3-Bromopropyl
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2_3-Epoxypropyl_phthalimide
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15587~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:17:33~~N-(3-Bromopropyl
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2_3-Epoxypropyl_phthalimide
https://www.fishersci.com/store/msds?partNumber=AC170040100&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/S_-N-Glycidylphthalimide
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15587~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:17:33~~N-(3-Bromopropyl
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2_3-Epoxypropyl_phthalimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Mutagenicity

N-(2,3-Epoxypropyl)phthalimide is suspected of causing genetic defects.[1][2][3] It has
shown mutagenic effects in bacterial reverse mutation assays (Ames test) with Salmonella
typhimurium and Klebsiella pneumoniae.[10][16] It also induced mutations in Chinese hamster
ovary (CHO) cells.[10][16]

Experimental Protocols

The toxicological data for N-(2,3-Epoxypropyl)phthalimide are based on standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an albino rabbit, with the other eye serving as a control.[5]

o Methodology: The eyes are examined at 1, 24, 48, and 72 hours after application, and
observations of corneal opacity, iritis, and conjunctival redness and chemosis are scored.[3]
The reversibility of any observed effects is also assessed.[5] To minimize animal distress, a
sequential testing strategy is often employed, starting with a single animal.[7][17]

o Diagram of Experimental Workflow:
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OECD Guideline 405 Workflow

Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential for a substance to cause skin irritation or corrosion.

« Principle: A single dose of the test substance is applied to a small area of the skin of an
animal, typically an albino rabbit.[8]
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o Methodology: The substance is applied to a small patch of skin (approximately 6 cm?) under
a semi-occlusive dressing for up to 4 hours.[8][18] The skin is then observed for signs of
erythema (redness) and edema (swelling) at specified intervals, and the effects are scored.
The reversibility of the skin reactions is also evaluated.[18]

o Diagram of Logical Relationships:

Test Substance

'

Application to Rabbit Skin
(Single Dose, up to 4 hours)

Observation for Erythema & Edema
(Scored at 24, 48, 72 hours)

Classification
(Irritant vs. Non-Irritant)

Click to download full resolution via product page
OECD Guideline 404 Logical Flow

Bacterial Reverse Mutation Test (Ames Test, OECD 471)

This in vitro test is widely used to assess the mutagenic potential of a chemical.

 Principle: The test uses amino acid-requiring strains of Salmonella typhimurium and
Escherichia coli to detect point mutations, which can revert the bacteria to a state where they
can synthesize the essential amino acid and form colonies on a selective medium.[4]

» Methodology: Bacterial cells are exposed to the test substance at various concentrations,
both with and without an exogenous metabolic activation system (S9 mix) to mimic

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://blog.darwin-microfluidics.com/viton-chemical-compatibility-chart/
https://www.calpaclab.com/content/chemical-charts/Viton.pdf
https://www.calpaclab.com/content/chemical-charts/Viton.pdf
https://www.benchchem.com/product/b140011?utm_src=pdf-body-img
https://tym.co.uk/pages/chemicals-and-their-compatibility-with-viton
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

mammalian metabolism.[6][19] The number of revertant colonies is counted and compared
to a negative control to determine if the substance is mutagenic.

» Diagram of Signaling Pathway (Conceptual):

Bacterial DNA
(Histidine/Tryptophan gene)

Metabolic Activation ot Point Mutation . Colony Growth on
(S9 Mix) MHE S eyl EEE (Base pair substitution/frameshift) (e REE L Selective Medium

Click to download full resolution via product page

Ames Test Conceptual Pathway

Safety and Handling Precautions
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]
o Skin Protection:

o Gloves: Wear chemical-resistant gloves. Nitrile rubber (minimum 0.11 mm thickness) is a
suitable option for splash contact.[20] For prolonged contact, consider more resistant
materials like butyl rubber or Viton™. Always inspect gloves before use and use proper
removal techniques.[20]

o Clothing: Wear a lab coat, and for larger quantities, consider additional protective clothing
to prevent skin exposure.

» Respiratory Protection: If dust is generated, use a NIOSH-approved N95 (or better)
particulate respirator.[4][6] In situations with potential for vapors or high concentrations, a
respirator with organic vapor cartridges may be necessary.[21]

Safe Handling and Storage

« Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[13][15] Avoid
creating dust.[15][20] Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly
after handling.[3]
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o Storage: Store in a cool, dry, well-ventilated place.[15] Keep the container tightly closed and
locked up.[3][15] The substance is moisture-sensitive.[3]

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill, follow these procedures:

Evacuate personnel from the area.

o Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection.
e Avoid generating dust.

o Carefully sweep up the solid material and place it in a suitable, labeled container for
disposal.[15][20]

o Clean the spill area thoroughly.
o Prevent the material from entering drains.[15][20]

o Diagram of Spill Response Workflow:
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Chemical Spill Response Workflow
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First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[3] Remove contact lenses if present and easy to do. Continue rinsing.[3] Seek
immediate medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3]
Remove contaminated clothing and wash it before reuse. If skin irritation or a rash occurs,
get medical advice.[11]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If
symptoms persist, call a physician.[15]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[15]

Fire-Fighting and Disposal Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][15]

Specific Hazards: Thermal decomposition can produce toxic gases, including carbon oxides
and nitrogen oxides.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][15]

Disposal

Dispose of this chemical and its container as hazardous waste.[3] Follow all applicable federal,

state, and local regulations. Do not allow the product to enter drains.[15][20]

Ecotoxicity

There is limited information available on the ecotoxicological effects of N-(2,3-

Epoxypropyl)phthalimide. It is advised to prevent its release into the environment.
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This technical guide is intended to provide essential safety and handling information. Always
refer to the most current Safety Data Sheet (SDS) for this product and consult with a qualified
safety professional for specific guidance related to your work environment and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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